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Cat. No.: B094505

For Researchers, Scientists, and Drug Development Professionals

Introduction to Dibutyl Adipate as an Emollient

Dibutyl adipate is the diester of n-butyl alcohol and adipic acid. In cosmetic and personal care
formulations, it functions as a versatile emollient, skin-conditioning agent, solvent, and
plasticizer.[1] Its primary role as an emollient is to soften and smooth the skin by forming a
lubricating layer.[2] Dibutyl adipate is particularly valued for its non-greasy, silky feel, which
enhances the sensory experience of topical products.[3][4] This characteristic, combined with
its excellent spreadability, makes it a popular choice in a variety of cosmetic products, including
sunscreens, moisturizers, lotions, and color cosmetics.[2][4][5]

Functionally, Dibutyl adipate improves the texture and application of formulations.[4] It can
also act as a solvent for other ingredients, such as UV filters in sunscreen products,
contributing to the overall stability and efficacy of the formulation.[6] Safety assessments have
concluded that Dibutyl adipate is safe for use in cosmetics at current practices of use and
concentration, exhibiting low potential for irritation, sensitization, and comedogenicity.[1][7]

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of Dibutyl adipate is
essential for formulation development.
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Property Value Reference
INCI Name DIBUTYL ADIPATE [4]
CAS Number 105-99-7 [4]
Molecular Formula C14H2604 [4]
Molecular Weight 258.35 g/mol
Appearance Clear, colorless oily liquid [4]
Odor Odorless [7]
Solubility Insoluble in water; soluble in (4]
organic solvents
Boiling Point 305°C [4]
Melting Point -32°C [4]
pH 6.0 [4]
Viscosity Low [4]

Applications in Cosmetic Formulations

Dibutyl adipate's multifunctional properties make it a valuable ingredient in a wide array of
cosmetic products:

e Sunscreens: It acts as an effective solvent for many organic UV filters, enhancing their
solubility and stability within the formulation. Its light, non-greasy feel helps to create
aesthetically pleasing sunscreen products that encourage consumer compliance.[5][6][7]

o Moisturizers and Lotions: As an emollient, it helps to hydrate and soften the skin, leaving a
smooth and silky after-feel.[2][3]

o Color Cosmetics (e.g., Foundations, Lipsticks): It improves the spreadability and application
of pigments, contributing to a more uniform and elegant finish. It can also act as a plasticizer
in film-forming products.[4]
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» Hair Care Products: In conditioners and styling products, it can provide a light conditioning
effect, improving comb-through and shine without weighing down the hair.

Mechanism of Action: Skin Barrier Support

Emollients like Dibutyl adipate primarily work on the surface of the stratum corneum, the
outermost layer of the skin. They help to fortify the skin's natural barrier function, which is
crucial for maintaining hydration and protecting against external aggressors. The diagram
below illustrates this mechanism.
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Caption: Mechanism of Emollient Action on the Skin Barrier.

Experimental Protocols and lllustrative Data

The following protocols outline standard methods for evaluating the performance of Dibutyl
adipate as an emollient in cosmetic formulations.

lllustrative Experimental Workflow

The evaluation of a cosmetic emollient typically follows a structured workflow, from initial
formulation to clinical efficacy testing.
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Caption: Experimental Workflow for Emollient Evaluation.

Sensory Panel Analysis

Objective: To evaluate the sensory characteristics of a formulation containing Dibutyl adipate

compared to a control formulation.

Methodology:
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o Panelist Selection: A panel of 10-15 trained sensory assessors is selected. Panelists should
be familiar with evaluating the sensory attributes of topical products.

e Test Products:
o Test Formulation: A standard oil-in-water emulsion containing 5% Dibutyl adipate.
o Control Formulation: The same emulsion without Dibutyl adipate.

o Reference Emollients: Formulations containing other common emollients (e.g., Isopropyl
Myristate, Cyclomethicone) for comparison.

o Application Procedure:

o A standardized amount (e.g., 0.1 mL) of each product is applied to a designated area on
the panelists' volar forearms.

o Panelists are instructed to rub the product in a circular motion for a set amount of time
(e.g., 10 seconds).

o Evaluation: Panelists evaluate the products for various sensory attributes immediately after
application and at set time points (e.g., 2, 5, and 10 minutes). Attributes are rated on a
labeled magnitude scale (LMS) from 0 (none) to 100 (very strong).

e Sensory Attributes:

[e]

Spreadability: Ease of application and spreading.

o

Greasiness: Perception of an oily residue.

[¢]

Tackiness: Stickiness of the skin after application.

o

Shine/Gloss: Visual appearance of shine on the skin.

[e]

Absorption: Perceived speed of product disappearance into the skin.

o

Smoothness: Sensation of skin smoothness after application.
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o Residual Film: Perception of a film left on the skin.

lllustrative Data Presentation:

Disclaimer: The following data is illustrative and based on the known sensory profile of light,
non-greasy esters like Dibutyl adipate and data for the structurally similar Diisobutyl Adipate.
Actual results may vary depending on the formulation.

Formulation with 5% ]
Control Formulation (Mean

Sensory Attribute Dibutyl Adipate (Mean
Score) Score)

Spreadability 85 60
Greasiness 15 45
Tackiness 10 30
Absorption (Speed) 80 50
Smoothness (After-feel) 90 65
Residual Film 20 55

Skin Hydration Measurement (Corneometry)

Objective: To quantify the effect of a formulation containing Dibutyl adipate on skin surface
hydration over time.

Methodology:

» Participant Selection: A group of 20-30 participants with self-perceived dry skin on their
forearms is recruited.

o Acclimatization: Participants are acclimated to the controlled environment (e.g., 22°C and
50% relative humidity) for at least 30 minutes before measurements.

e |nstrumentation: A Corneometer® CM 825 or similar device is used to measure the electrical
capacitance of the skin, which correlates with hydration.
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o Test Sites: Two to three test sites (e.g., 2x2 cm) are marked on the volar forearm of each
participant.

o Baseline Measurement: Baseline Corneometer readings are taken from each test site.
e Product Application:

o One site is treated with a standardized amount (e.g., 2 mg/cm?) of the formulation
containing Dibutyl adipate.

o Another site is left untreated as a control.

o Post-Application Measurements: Corneometer readings are taken at specified time intervals
(e.g., 1, 2, 4, 8, and 24 hours) after product application.

o Data Analysis: The change in skin hydration from baseline is calculated for both the treated
and control sites. Statistical analysis (e.g., t-test or ANOVA) is used to determine the
significance of the results.

lllustrative Data Presentation:

Disclaimer: The following data is illustrative of expected results for an effective emollient
formulation and is not based on a specific study of Dibutyl adipate.

Mean Corneometer Mean Corneometer .
. . . ) % Increase in
Reading (Arbitrary Reading (Arbitrary

Time Point ] ] Hydration vs.
Units) - Treated Units) - Control
] ] Control
Site Site
Baseline (T0) 45.2 45.5 -
1 Hour (T1) 68.9 46.1 49.5%
4 Hours (T4) 62.5 45.8 36.5%
8 Hours (T8) 58.1 45.3 28.3%
24 Hours (T24) 52.3 45.6 14.7%
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Transepidermal Water Loss (TEWL) Measurement

Objective: To assess the effect of a formulation containing Dibutyl adipate on the skin's barrier
function by measuring the rate of transepidermal water loss.

Methodology:
o Participant Selection: A group of 20-30 participants is selected.

e Acclimatization: Participants are acclimated to a controlled environment with stable
temperature and humidity for at least 30 minutes.

¢ Instrumentation: A Tewameter® TM 300 or similar open-chamber device is used to measure
the water vapor gradient above the skin.

o Test Sites: Similar to the corneometry protocol, test sites are marked on the volar forearms.
e Baseline Measurement: Baseline TEWL measurements are taken from each test site.

e Product Application: A standardized amount of the test formulation is applied to one site,
while another site serves as the untreated control.

o Post-Application Measurements: TEWL readings are taken at specified time intervals (e.g.,
1, 2, 4, 8, and 24 hours) after product application.

o Data Analysis: The reduction in TEWL from baseline is calculated for the treated site and
compared to the control. Statistical analysis is performed to determine significance.

Illustrative Data Presentation:

Disclaimer: The following data is illustrative of expected results for a formulation with good
occlusive and barrier-enhancing properties and is not based on a specific study of Dibutyl
adipate.
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Mean TEWL Mean TEWL L
) ] % Reduction in
Time Point (g/m?/h) - Treated (g/m?/h) - Control
] ] TEWL vs. Control
Site Site
Baseline (T0) 12.5 12.7
1 Hour (T1) 8.2 12.6 34.9%
4 Hours (T4) 9.1 12.8 28.9%
8 Hours (T8) 10.3 12.5 17.6%
24 Hours (T24) 11.5 12.6 8.7%

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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